Cas no 1805495-83-3 (4-Chloromethyl-2-cyano-6-fluorophenylacetic acid)

• Product Name: 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid
• CAS No: 1805495-83-3
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4981437
• Update Time: 2025-06-11

4-Chloromethyl-2-cyano-6-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid

• Inchi： 1S/C10H7ClFNO2/c11-4-6-1-7(5-13)8(3-10(14)15)9(12)2-6/h1-2H,3-4H2,(H,14,15)
• InChI Key： QCKIKTAUBOEZRE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C#N)C=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid

Recent Advances in the Application of 1805495-83-3 and 4-Chloromethyl-2-cyano-6-fluorophenylacetic Acid in Chemical Biology and Pharmaceutical Research

The chemical compound 1805495-83-3 and its derivative, 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are pivotal in the synthesis of novel bioactive molecules and have shown promising potential in drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their applications, mechanisms of action, and future prospects.

Recent studies have demonstrated that 1805495-83-3 serves as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural versatility allows for the incorporation of diverse functional groups, making it a valuable scaffold in medicinal chemistry. Notably, 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid, derived from 1805495-83-3, has been identified as a critical building block in the development of enzyme inhibitors and receptor modulators. Its unique chemical properties enable selective interactions with biological targets, thereby enhancing therapeutic efficacy.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid as a precursor for the synthesis of potent kinase inhibitors. The study revealed that the compound's fluorophenyl moiety significantly enhances binding affinity to ATP-binding sites, leading to improved inhibitory activity against specific kinases implicated in cancer progression. These findings underscore the compound's potential as a lead candidate for targeted cancer therapies.

Another area of interest is the application of these compounds in the development of antimicrobial agents. A recent investigation published in Bioorganic & Medicinal Chemistry Letters highlighted the efficacy of 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid derivatives against multidrug-resistant bacterial strains. The study demonstrated that the introduction of the cyano and chloro functional groups enhances the compounds' ability to disrupt bacterial cell wall synthesis, offering a novel approach to combating antibiotic resistance.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of these compounds. Current research efforts are focused on improving their solubility, stability, and bioavailability to facilitate clinical translation. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the development of next-generation therapeutics based on 1805495-83-3 and its derivatives.

In conclusion, the compounds 1805495-83-3 and 4-Chloromethyl-2-cyano-6-fluorophenylacetic acid represent promising tools in chemical biology and drug discovery. Their versatile applications in kinase inhibition, antimicrobial therapy, and beyond highlight their potential to address unmet medical needs. Continued research and innovation in this area are expected to yield significant breakthroughs, paving the way for new therapeutic options in the coming years.